molecular formula C22H28N4O2 B5530537 9-[(1,2-dimethyl-1H-pyrrol-3-yl)carbonyl]-2-(pyridin-4-ylmethyl)-2,9-diazaspiro[5.5]undecan-3-one

9-[(1,2-dimethyl-1H-pyrrol-3-yl)carbonyl]-2-(pyridin-4-ylmethyl)-2,9-diazaspiro[5.5]undecan-3-one

Cat. No. B5530537
M. Wt: 380.5 g/mol
InChI Key: WJOCYZAQWNYADQ-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of derivatives related to "9-[(1,2-dimethyl-1H-pyrrol-3-yl)carbonyl]-2-(pyridin-4-ylmethyl)-2,9-diazaspiro[5.5]undecan-3-one" involves intramolecular spirocyclization techniques. One common approach is the activation of the pyridine ring followed by intramolecular addition in the presence of certain catalysts like Ti(OiPr)4, allowing for the construction of diazaspiro[5.5]undecane derivatives (Parameswarappa & Pigge, 2011).

Molecular Structure Analysis

The molecular structure of related compounds has been characterized using techniques such as single crystal X-ray diffraction, revealing detailed insights into their crystalline structure and supramolecular interactions. For example, analysis of a structurally similar compound showed a one-dimensional supramolecular chain, further forming a two-dimensional supramolecular network through intermolecular hydrogen bonds (Zhu, 2011).

Chemical Reactions and Properties

Research into the chemical reactions and properties of this compound class has shown that derivatives can undergo various reactions, including spirocyclization and Michael addition, to create structurally diverse molecules with different functional groups. This versatility is crucial for the development of molecules with tailored properties for specific applications (Yang et al., 2008).

Physical Properties Analysis

The physical properties of such compounds, including their crystalline structure, melting points, and solubility, are essential for understanding their behavior in different environments and applications. These properties are often determined using crystallography and spectroscopic methods to provide insights into the compounds' stability and reactivity (Islam et al., 2015).

Chemical Properties Analysis

The chemical properties, such as reactivity towards different reagents, stability under various conditions, and the potential for forming derivatives, are central to the utility of these compounds in synthesis and material science. For instance, the ability to undergo controlled reactions to introduce or modify functional groups allows for the fine-tuning of the compounds' physical and chemical properties for specific uses (Bailey & Endo, 1976).

properties

IUPAC Name

9-(1,2-dimethylpyrrole-3-carbonyl)-2-(pyridin-4-ylmethyl)-2,9-diazaspiro[5.5]undecan-3-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H28N4O2/c1-17-19(6-12-24(17)2)21(28)25-13-8-22(9-14-25)7-3-20(27)26(16-22)15-18-4-10-23-11-5-18/h4-6,10-12H,3,7-9,13-16H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WJOCYZAQWNYADQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CN1C)C(=O)N2CCC3(CCC(=O)N(C3)CC4=CC=NC=C4)CC2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H28N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

380.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

9-[(1,2-dimethyl-1H-pyrrol-3-yl)carbonyl]-2-(pyridin-4-ylmethyl)-2,9-diazaspiro[5.5]undecan-3-one

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